2-[3-(Aminomethyl)piperidin-1-yl]ethanol

• IUPAC Name: 2-[3-(aminomethyl)piperidin-1-yl]ethanol
• InChI: InChI=1S/C8H18N2O/c9-6-8-2-1-3-10(7-8)4-5-11/h8,11H,1-7,9H2
• InChI Key: MCPMDMYEWWAVSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCO)CN
• Molecular Formula: C8H18N2O
• DSSTOX Substance ID: DTXSID90424392
• Molecular Weight: 158.24 g/mol
• CAS RN: 915921-37-8

Description

“2-[3-(Aminomethyl)piperidin-1-yl]ethanol” is a compound with the CAS Number: 915921-37-8 and a molecular weight of 158.24. It has the IUPAC Name of 2-[3-(aminomethyl)-1-piperidinyl]ethanol.

Synthesis Analysis

Piperidines, which are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state, are among the most important synthetic fragments for designing drugs. The synthesis of piperidine-containing compounds has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The InChI Code of “2-[3-(Aminomethyl)piperidin-1-yl]ethanol” is 1S/C8H18N2O/c9-6-8-2-1-3-10 (7-8)4-5-11/h8,11H,1-7,9H2.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

“2-[3-(Aminomethyl)piperidin-1-yl]ethanol” is a solid compound. It has a molecular weight of 158.24. The compound is stored at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Dual Kinase Inhibitor : Researchers have designed a series of 2-amino-4-(1-piperidine) pyridine derivatives, including 2-[3-(aminomethyl)piperidin-1-yl]ethanol. . This makes them potential candidates for developing novel anticancer drugs.

Organic Synthesis and Catalysis

• Building Block : Researchers can use 2-[3-(aminomethyl)piperidin-1-yl]ethanol as a building block in organic synthesis. .

Safety and Hazards

The safety information for “2-[3-(Aminomethyl)piperidin-1-yl]ethanol” can be found in the Material Safety Data Sheet (MSDS).

Future Directions

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This field is expected to continue to grow and evolve in the future.

Mechanism of Action

Target of Action

It is known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives are known to interact with various targets, leading to a range of biological effects .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of intra- and intermolecular reactions, leading to the formation of various piperidine derivatives .

Pharmacokinetics

The compound has a molecular weight of 158.24 , which may influence its pharmacokinetic properties.

Result of Action

Piperidine derivatives are known to have a wide range of pharmacological applications .